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Compound of Interest

2-chloro-5-(2-
Compound Name:
chloroethyl)thiophene

Cat. No.: B8744814

Get Quote

Executive Summary

2-Chloro-5-(2-chloroethyl)thiophene (CAS: 325706-32-9) is a bifunctional thiophene
derivative characterized by a halogenated heteroaromatic core and a reactive alkyl chloride

side chain. It serves as a critical electrophilic building block in medicinal chemistry, particularly
for introducing the chlorothiophene moiety into pharmacophores requiring metabolic stability or
specific steric profiles.

Due to its status as a specialized industrial intermediate rather than a commodity chemical,
experimental property data is often proprietary. This guide synthesizes available predicted data
with structural analogs to provide a robust baseline for handling, characterization, and
experimental validation.

Chemical Identity & Structural Analysis[1]
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Property Detail

IUPAC Name 2-Chloro-5-(2-chloroethyl)thiophene
CAS Number 325706-32-9

Molecular Formula CeHsCl2S

Molecular Weight 181.08 g/mol

SMILES CICCclsc(Cl)ccl

Structural Class

2,5-Disubstituted Thiophene / Alkyl-Aryl Dihalide

Structural Insights

The molecule features two distinct chlorine environments:

» Aryl Chlorine (C2-Cl): Stable to nucleophilic substitution under standard conditions; requires

transition metal catalysis (e.g., Suzuki-Miyaura coupling) for displacement.

» Alkyl Chlorine (Ethyl-Cl): Highly reactive electrophile susceptible to SN2 reactions with

amines, thiols, or alkoxides. This is the primary handle for derivatization.

Physicochemical Properties (Melting & Boiling
Points)[2][3][4]
Boiling Point Analysis

The boiling point is the critical parameter for purification via vacuum distillation.

Data Type Value Conditions Confidence
Predicted High (based on group
) 228.3+25.0 °C 760 mmHg o
(Atmospheric) contribution)
Estimated (Vacuum) ~105-115°C 1-2 mmHg Operational Estimate
8 mmHg (for 2-(2- ) ]
Analog Reference 85 °C Experimental Baseline

chloroethyl)thiophene)
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Technical Insight: The addition of a chlorine atom to the thiophene ring typically elevates the
boiling point by 30—-40 °C compared to the non-chlorinated analog (2-(2-chloroethyl)thiophene,
CAS 19995-38-1).

o Operational Risk: Distillation at atmospheric pressure (~228 °C) poses a high risk of thermal
decomposition (dehydrohalogenation of the ethyl chloride side chain).

 Recommendation: Perform purification under high vacuum (< 5 mmHg) to keep the pot
temperature below 120 °C.

Melting Point & Physical State

Data Type Value State at 25°C
Predicted < 25 °C (Likely Liquid) Liquid (Oil)
Solidification Risk May crystallize at < 0 °C Low-Melting Solid

Technical Insight: While 2,5-disubstitution introduces symmetry that can raise melting points,
the flexibility of the ethyl chain and the liquid nature of the non-chlorinated analog (MP < -20
°C) suggest this compound is a viscous liquid at room temperature. It may form a waxy solid
upon prolonged storage in a freezer (-20 °C).

Density & Refractive Index[2][5]

e Density:1.340 £ 0.06 g/cm?3 (Predicted).[1] The high density relative to water (1.0 g/cms3)
facilitates separation during aqueous workups (organic layer will be on the bottom).

o Refractive Index: Estimated 1.56 — 1.58.

Experimental Determination Protocols

To validate these properties in-house, the following protocols are recommended. These are
designed to minimize sample degradation.

Protocol A: Boiling Point Determination (Micro-
Siwoloboff Method)
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Use for rapid assessment of small volumes (< 0.5 mL).

o Setup: Place a capillary tube (sealed at one end) open-side down into a melting point tube
containing the liquid sample.

e Heating: Attach to a thermometer in a Thiele tube or oil bath. Heat slowly (2 °C/min).

o Observation: The BP is the temperature at which a continuous stream of bubbles emerges
from the capillary and liquid begins to rise into the capillary upon cooling.

o Correction: Apply the Sidney-Young equation for pressure corrections if not at exactly 760
mmHg.

Protocol B: Differential Scanning Calorimetry (DSC) for
Melting Point

Use for precise solid-liquid transition analysis.

o Sample: Encapsulate 2-5 mg of sample in a hermetically sealed aluminum pan (critical to
prevent evaporation/sublimation).

e Cycle: Cool to -60 °C, equilibrate, then ramp to 50 °C at 5 °C/min.

o Analysis: Look for an endothermic peak. An onset temperature < 25 °C confirms liquid state
at room temperature.

Synthesis & Impurity Profiling

Understanding the synthesis route highlights potential impurities that affect MP/BP
measurements.

Synthesis Pathway Visualization

Click to download full resolution via product page
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Caption: Synthesis logic flow. Note that regioisomers (3-chloro derivatives) may exist as
impurities, slightly altering the refractive index and boiling range.

Common Impurities

o Regioisomers: 2-chloro-3-(2-chloroethyl)thiophene (close boiling point, difficult to separate by
distillation).

e Hydrolysis Products: 2-chloro-5-(2-hydroxyethyl)thiophene (increases polarity and BP).
» Dehydrohalogenation Products: Vinyl thiophene derivatives (polymerization risk).
Handling & Safety (E-E-A-T)

Hazard Classification

o Skin/Eye Irritant: Alkyl chlorides are potent alkylating agents. Treat as a potential sensitizer.
o Lachrymator: Thiophene-based alkyl halides often possess lachrymatory properties.

o Storage: Store under inert gas (Argon/Nitrogen) at 2—8 °C. Moisture sensitivity requires
anhydrous storage to prevent hydrolysis of the alkyl chloride.

Purification Strategy

If the commercial sample is dark (oxidation/polymerization):
e Dissolve in Hexane/EtOAc (9:1).
« Filter through a short pad of silica gel to remove polar tars.

e Concentrate and distill under high vacuum (0.5 mmHg).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-chloro-5-(2-chloroethyl) Thiophene CAS#: 325706-32-9 [chemicalbook.com]

» To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
2-Chloro-5-(2-chloroethyl)thiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b8744814/docs#technical-guide-physicochemical-
characterization-of-2-chloro-5-2-chloroethyl-thiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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